![molecular formula C13H22N4O2S B2419302 N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)propane-1-sulfonamide CAS No. 1235013-97-4](/img/structure/B2419302.png)
N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)propane-1-sulfonamide
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Overview
Description
N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C13H22N4O2S and its molecular weight is 298.41. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Sulfonamides, including those similar to N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)propane-1-sulfonamide, have been explored for their role as terminators in cationic cyclizations, facilitating the formation of pyrrolidines and homopiperidines. This approach offers a route to polycyclic systems with potential applications in material science and pharmaceutical synthesis. The mechanism involves the use of trifluoromethanesulfonic acid as a catalyst, indicating sulfonamides' utility in synthetic chemistry for inducing specific cyclization reactions and forming complex molecular architectures (Haskins & Knight, 2002).
Antimicrobial Activity
Sulfonamide derivatives have been synthesized for antimicrobial evaluation, including those structurally related to the compound . These compounds have shown varying degrees of antimicrobial activity, which underscores the potential of sulfonamide-based compounds in developing new antibacterial agents. The structure-activity relationship (SAR) studies highlight the importance of the sulfonamide moiety in contributing to antimicrobial efficacy (Fadda, El-Mekawy, & AbdelAal, 2016).
Material Science
Sulfonamide compounds have also found applications in material science, particularly in the synthesis of metal coordination polymers. These polymers exhibit catalytic properties for organic transformations, such as the Biginelli reaction under solvent-free conditions, demonstrating the versatility of sulfonamide derivatives in catalysis and material synthesis. Such materials could have implications for green chemistry and the development of new catalytic processes (Wang et al., 2015).
Pharmaceutical Applications
In the pharmaceutical domain, N-alkylated arylsulfonamides, a category to which our compound of interest may belong, have been investigated for their selectivity towards specific receptors, such as the 5-HT7 receptor. This research indicates the potential of sulfonamide derivatives in designing drugs with targeted action, such as antidepressants or agents with cognitive-enhancing properties, showcasing the role of sulfonamide chemistry in medicinal research (Canale et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signaling, thereby regulating cellular proliferation, survival, and differentiation .
Mode of Action
These interactions could include hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
Given the potential inhibition of tyrosine kinases, it can be inferred that the compound may impact pathways related to cell growth and survival .
Pharmacokinetics
Similar compounds have been noted to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .
Result of Action
Based on the potential inhibition of tyrosine kinases, it can be inferred that the compound may have an impact on cellular proliferation and survival .
Properties
IUPAC Name |
N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]propane-1-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N4O2S/c1-2-10-20(18,19)16-11-12-4-8-17(9-5-12)13-14-6-3-7-15-13/h3,6-7,12,16H,2,4-5,8-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJUHVXMZCCYYHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)NCC1CCN(CC1)C2=NC=CC=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.41 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.